7-benzyl-1,3-dimethyl-8-((2-oxopropyl)thio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-benzyl-1,3-dimethyl-8-(2-oxopropylsulfanyl)purine-2,6-dione
• InChI: InChI=1S/C17H18N4O3S/c1-11(22)10-25-16-18-14-13(15(23)20(3)17(24)19(14)2)21(16)9-12-7-5-4-6-8-12/h4-8H,9-10H2,1-3H3
• InChI Key: HOHDKLUFZOQRGI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 7-benzyl-1,3-dimethyl-8-((2-oxopropyl)thio)-1H-purine-2,6(3H,7H)-dione involves several steps, including protection and deprotection strategies, as well as the use of specific reagents to introduce the desired functional groups. A notable method includes the utilization of thietanyl protecting groups during the synthesis of 1-benzyl-3,7-dihydro-1H-purine-2,6-diones, highlighting the importance of protecting groups in achieving the synthesis of complex molecules (Khaliullin & Shabalina, 2020).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives have been elucidated using various spectroscopic methods, including 1H-NMR, 13C-NMR, and mass spectrometry, alongside elemental analysis. These methods confirm the complex nature of the molecule and its substituents, providing insights into the arrangement of atoms and the chemical environment within the molecule (Gobouri, 2020).

Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

A study by Chłoń-Rzepa et al. (2013) explored derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones, including those with a structure similar to 7-benzyl-1,3-dimethyl-8-((2-oxopropyl)thio)-1H-purine-2,6(3H,7H)-dione, for their affinity and selectivity profile for serotonin receptors (5-HT1A, 5-HT2A, 5-HT7). This research suggests potential psychotropic activity, with implications in the development of antidepressant and anxiolytic drugs (Chłoń-Rzepa et al., 2013).

Synthesis of Derivatives and Structural Analysis

Gobouri (2020) focused on synthesizing new derivatives of 7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-diones, including those with purineselenyl and thiadiazols, which expands the understanding of the chemical properties and potential applications of these compounds (Gobouri, 2020).

Synthesis and Structural Study of Mixed Ligand-Metal Complexes

Research by Shaker (2011) investigated mixed ligand metal complexes involving compounds structurally related to 7-benzyl-1,3-dimethyl-8-((2-oxopropyl)thio)-1H-purine-2,6(3H,7H)-dione. This study enhances the understanding of how these compounds interact with metal ions, which could have implications in material science and catalysis (Shaker, 2011).

Anti-inflammatory Activity

A study by Kaminski et al. (1989) on substituted analogs of purine diones, including structures akin to the compound , demonstrated anti-inflammatory activity. This suggests the potential use of these compounds in developing new anti-inflammatory drugs (Kaminski et al., 1989).